4-[(2-Chloro-6-fluorobenzyl)oxy]-3-iodo-5-methoxybenzaldehyde

• IUPAC Name: 4-[(2-chloro-6-fluorophenyl)methoxy]-3-iodo-5-methoxybenzaldehyde
• InChI: InChI=1S/C15H11ClFIO3/c1-20-14-6-9(7-19)5-13(18)15(14)21-8-10-11(16)3-2-4-12(10)17/h2-7H,8H2,1H3
• InChI Key: BUKAIZNNKFVCKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=O)I)OCC2=C(C=CC=C2Cl)F
• Molecular Formula: C15H11ClFIO3
• Molecular Weight: 420.60 g/mol
• CAS No.: 693805-30-0

Description

This compound is a halogenated benzaldehyde derivative characterized by a 2-chloro-6-fluorobenzyl ether group at the 4-position, an iodine substituent at the 3-position, and a methoxy group at the 5-position of the benzaldehyde core. The iodine atom introduces steric bulk and polarizability, while the chloro-fluorobenzyl group may enhance lipophilicity and target binding specificity .

Biological Activity

4-[(2-Chloro-6-fluorobenzyl)oxy]-3-iodo-5-methoxybenzaldehyde is a synthetic compound with potential biological activities, particularly in the fields of oncology and virology. This article reviews the compound's biological activity based on recent research findings, including its synthesis, mechanisms of action, and efficacy against various cancer cell lines.

• Molecular Formula : C27H30ClIN6O2
• Molecular Weight : 632.92 g/mol
• CAS Number : 345364-54-7
• Boiling Point : 760.8 ± 70.0 °C (predicted)
• Density : 1.56 ± 0.1 g/cm³ (predicted) .

Research indicates that this compound may exert its biological effects through several mechanisms, primarily involving apoptosis induction in cancer cells. The activation of caspase pathways has been identified as a critical mechanism in mediating cell death.

Key Mechanisms:

• Caspase Activation : The compound has been shown to activate caspase-3 and caspase-7, leading to apoptosis in various cancer cell lines.
• Cell Cycle Arrest : It induces G2/M phase arrest in cancer cells, which is crucial for halting proliferation.
• Mitochondrial Pathway : The compound affects mitochondrial membrane potential, promoting apoptosis through the intrinsic pathway.

Biological Activity Data

Recent studies have evaluated the anticancer potential of this compound against multiple cancer cell lines, including:

Cell Line	IC50 Value (µM)	Mechanism of Action
HT-1080 (Fibrosarcoma)	19.56	Apoptosis via caspase activation
MCF-7 (Breast Cancer)	Not specified	Potentially similar mechanisms
A549 (Lung Carcinoma)	Not specified	Apoptosis and cell cycle arrest

These findings suggest that the compound exhibits significant cytotoxicity against fibrosarcoma cells, particularly .

Case Studies

A notable study synthesized a series of derivatives related to this compound and assessed their biological activities. Among these derivatives, one compound demonstrated marked growth inhibition across various cancer cell lines, highlighting the potential for further development in anticancer therapies .

Study Highlights:

• Synthesis : A novel approach was utilized to create derivatives with improved biological activity.
• Evaluation : Compounds were tested for cytotoxicity and antiviral activity against SARS-CoV-2.
• Results : While some compounds showed promising anticancer effects, none demonstrated significant antiviral activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen Substituent Variations

4-[(2-Chloro-6-fluorobenzyl)oxy]-3-methoxybenzaldehyde (BP 15000306934-75-8)

• Structural Difference : Replaces the 3-iodo group with a methoxy (-OCH₃) substituent.
• Implications: Reduced molecular weight (iodine: 126.9 g/mol vs. methoxy: 31.03 g/mol). Altered electronic effects: Methoxy is electron-donating, whereas iodine is weakly electron-withdrawing. This impacts reactivity in nucleophilic aromatic substitution or cross-coupling reactions .

3-Bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzaldehyde

• Structural Difference : Substitutes iodine with bromine at the 3-position and methoxy with ethoxy (-OCH₂CH₃) at the 5-position.
• Implications: Bromine’s smaller atomic radius (113 pm vs. iodine’s 140 pm) reduces steric effects but maintains moderate electronegativity.

Benzyl Group Modifications

4-[(4-Chlorobenzyl)oxy]-3-methoxybenzaldehyde

• Structural Difference : Replaces the 2-chloro-6-fluorobenzyl group with a 4-chlorobenzyl moiety.
• Implications :
  • Reduced fluorine-induced electronegativity, altering dipole moments.
  • Simplified steric profile due to the absence of ortho-substituents, possibly improving synthetic accessibility .

1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbaldehyde

• Structural Difference : Replaces the benzaldehyde core with an indole system.
• Implications :
  • The indole nitrogen introduces hydrogen-bonding capability, enhancing interactions with biological targets like enzymes.
  • Increased aromaticity may stabilize charge-transfer complexes, affecting photophysical properties .

Alkoxy Group Variations

4-[(2-Chloro-4-fluorobenzyl)oxy]-3-ethoxybenzaldehyde

• Structural Difference : Ethoxy (-OCH₂CH₃) replaces methoxy (-OCH₃) at the 3-position, and fluorine is at the 4-position of the benzyl group.
• Fluorine’s position alters electronic distribution, affecting regioselectivity in further functionalization .

Key Data Table: Structural and Inferred Properties

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Properties
Target Compound	3-I, 5-OCH₃, 4-(2-Cl-6-F-benzyl)	~400.5*	High steric bulk, moderate solubility
4-[(2-Cl-6-F-benzyl)oxy]-3-OCH₃-benzaldehyde	3-OCH₃, 5-OCH₃, 4-(2-Cl-6-F-benzyl)	~334.8	Improved solubility, lower reactivity
3-Br-5-OCH₂CH₃-4-(2-F-benzyl)oxy-benzaldehyde	3-Br, 5-OCH₂CH₃, 4-(2-F-benzyl)	~367.2	Enhanced lipophilicity, reduced sterics
4-(4-Cl-benzyl)oxy-3-OCH₃-benzaldehyde	3-OCH₃, 4-(4-Cl-benzyl)	~306.7	Simplified synthesis, moderate polarity

*Estimated based on substituent contributions.